Cas no 63608-31-1 (4-(2-Chlorophenoxy)methylpiperidine)

• Product Name: 4-(2-Chlorophenoxy)methylpiperidine
• CAS No: 63608-31-1
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 1075187
• PubChem ID: 17178043
• Update Time: 2025-06-12

4-(2-Chlorophenoxy)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Chlorophenoxy)methyl]piperidine
• 4-(2-chlorophenoxymethyl)piperidine
• 4-(2-chloro-phenoxymethyl)-piperidine
• AG-A-69506
• AGN-PC-01CO8O
• CTK6H3467
• MolPort-002-053-864
• STK948133
• ALBB-036787
• DTXSID80589363
• AKOS005642291
• SCHEMBL22265724
• BS-29092
• CCG-357169
• 63608-31-1
• 4-(2-Chlorophenoxy)methylpiperidine

• MDL： MFCD06246403
• Inchi： 1S/C12H16ClNO/c13-11-3-1-2-4-12(11)15-9-10-5-7-14-8-6-10/h1-4,10,14H,5-9H2
• InChI Key： YEDQERJRGLCJKY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC1CCNCC1

Computed Properties

• Exact Mass: 225.09200
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 3.04720

4-(2-Chlorophenoxy)methylpiperidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-(2-Chlorophenoxy)methylpiperidine

Introduction to 4-(2-Chlorophenoxy)methylpiperidine (CAS No: 63608-31-1)

4-(2-Chlorophenoxy)methylpiperidine, identified by its CAS number 63608-31-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, which is well-known for its diverse applications in medicinal chemistry. The structural features of 4-(2-Chlorophenoxy)methylpiperidine make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 4-(2-Chlorophenoxy)methylpiperidine consists of a piperidine ring substituted with a 2-chlorophenoxymethyl group. This particular arrangement of functional groups enhances its reactivity and makes it a versatile building block for drug development. The presence of the chloro group on the phenyl ring and the piperidine moiety contributes to its unique chemical properties, which are exploited in synthetic organic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. Research has demonstrated that compounds containing the piperidine scaffold often exhibit desirable biological activities, including analgesic, antipsychotic, and anti-inflammatory effects. Among these derivatives, 4-(2-Chlorophenoxy)methylpiperidine has garnered attention due to its potential as a precursor in the development of novel therapeutic agents.

One of the most compelling aspects of 4-(2-Chlorophenoxy)methylpiperidine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By designing molecules that specifically target kinases, researchers aim to develop treatments that can modulate these pathways effectively. The piperidine ring in 4-(2-Chlorophenoxy)methylpiperidine provides a suitable framework for developing such inhibitors.

Recent studies have highlighted the importance of optimizing the structure-activity relationships (SAR) of kinase inhibitors. Modifications to the piperidine core can significantly influence the potency and selectivity of these compounds. For instance, studies have shown that introducing halogen atoms or other substituents can enhance binding affinity to target kinases. This underscores the value of 4-(2-Chlorophenoxy)methylpiperidine as a key intermediate in such SAR studies.

The synthesis of 4-(2-Chlorophenoxy)methylpiperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions and alkylation processes. The chloro group on the phenyl ring is particularly important in these reactions, as it serves as a reactive site for further functionalization.

In addition to its applications in kinase inhibitor development, 4-(2-Chlorophenoxy)methylpiperidine has shown promise in other areas of medicinal chemistry. For example, it has been used as a building block in the synthesis of antiviral agents. The ability to modify the piperidine scaffold allows researchers to tailor the properties of these compounds for specific therapeutic targets.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new drugs based on piperidine derivatives. This trend is driven by the success of several piperidine-based drugs that have reached the market, such as certain antipsychotics and anticonvulsants. The versatility of 4-(2-Chlorophenoxy)methylpiperidine makes it an attractive candidate for future drug development efforts.

From a chemical perspective, understanding the reactivity and stability of 4-(2-Chlorophenoxy)methylpiperidine is crucial for its effective use in synthetic applications. Advances in computational chemistry have enabled researchers to predict and analyze the behavior of this compound under various conditions. These computational tools are invaluable for designing efficient synthetic routes and optimizing reaction conditions.

The environmental impact of pharmaceutical synthesis also deserves consideration when working with compounds like 4-(2-Chlorophenoxy)methylpiperidine. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable approaches are essential for ensuring that pharmaceutical production remains viable in the long term.

In conclusion, 4-(2-Chlorophenoxy)methylpiperidine (CAS No: 63608-31-1) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing kinase inhibitors and other therapeutic agents. As research continues to uncover new applications for this compound, it will likely remain a cornerstone of medicinal chemistry innovation.